N-benzyl-N-(4-methoxy-2,3-dimethylbenzyl)-1-butanamine

• IUPAC Name: N-benzyl-N-[(4-methoxy-2,3-dimethylphenyl)methyl]butan-1-amine
• InChI: InChI=1S/C21H29NO/c1-5-6-14-22(15-19-10-8-7-9-11-19)16-20-12-13-21(23-4)18(3)17(20)2/h7-13H,5-6,14-16H2,1-4H3
• InChI Key: KPHVTZSOWDALPT-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC1=CC=CC=C1)CC2=C(C(=C(C=C2)OC)C)C
• Molecular Formula: C21H29NO
• Molecular Weight: 311.5 g/mol

Description

N-benzyl-N-(4-methoxy-2,3-dimethylbenzyl)-1-butanamine, also known as MDBP, is a synthetic drug that belongs to the family of cathinones. Cathinones are a class of psychoactive substances that are structurally similar to amphetamines and have stimulant effects on the central nervous system. MDBP is one of the newer cathinones, and its effects on the human body are not yet fully understood.

Mechanism of Action

N-benzyl-N-(4-methoxy-2,3-dimethylbenzyl)-1-butanamine acts as a dopamine and norepinephrine reuptake inhibitor, meaning it increases the levels of these neurotransmitters in the brain. This leads to increased stimulation of the central nervous system and the psychoactive effects associated with cathinones.
Biochemical and Physiological Effects
N-benzyl-N-(4-methoxy-2,3-dimethylbenzyl)-1-butanamine has been shown to have both biochemical and physiological effects on the human body. It increases the levels of dopamine and norepinephrine in the brain, leading to increased stimulation of the central nervous system. This can result in increased heart rate, blood pressure, and body temperature. N-benzyl-N-(4-methoxy-2,3-dimethylbenzyl)-1-butanamine has also been shown to have psychoactive effects, including increased sociability, euphoria, and alertness.

Advantages and Limitations for Lab Experiments

N-benzyl-N-(4-methoxy-2,3-dimethylbenzyl)-1-butanamine has several advantages for laboratory experiments. It is relatively easy to synthesize and can be produced in a laboratory setting. It has also been shown to have stimulant and psychoactive effects, making it useful for studying the central nervous system. However, N-benzyl-N-(4-methoxy-2,3-dimethylbenzyl)-1-butanamine has not been extensively studied, and its effects on the human body are not yet fully understood. Additionally, the use of cathinones as research chemicals is controversial and raises ethical concerns.

Future Directions

There are several future directions for N-benzyl-N-(4-methoxy-2,3-dimethylbenzyl)-1-butanamine research. One area of interest is the potential medical uses of cathinones, including N-benzyl-N-(4-methoxy-2,3-dimethylbenzyl)-1-butanamine. It has been suggested that cathinones may have therapeutic effects for conditions such as depression and ADHD. Additionally, further research is needed to fully understand the effects of N-benzyl-N-(4-methoxy-2,3-dimethylbenzyl)-1-butanamine on the human body and its potential risks and benefits. Finally, the use of cathinones as research chemicals raises ethical concerns, and further discussion is needed on the appropriate use of these substances in scientific research.

Synthesis Methods

N-benzyl-N-(4-methoxy-2,3-dimethylbenzyl)-1-butanamine is synthesized by reacting benzyl chloride with 4-methoxy-2,3-dimethylbenzaldehyde to form N-benzyl-4-methoxy-2,3-dimethylbenzylamine. This intermediate is then reacted with butyronitrile to form N-benzyl-N-(4-methoxy-2,3-dimethylbenzyl)-1-butanamine. The synthesis of N-benzyl-N-(4-methoxy-2,3-dimethylbenzyl)-1-butanamine is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

N-benzyl-N-(4-methoxy-2,3-dimethylbenzyl)-1-butanamine has been used as a research chemical to study its effects on the human body. It has been found to have stimulant effects similar to other cathinones, such as increased heart rate, blood pressure, and body temperature. N-benzyl-N-(4-methoxy-2,3-dimethylbenzyl)-1-butanamine has also been shown to have psychoactive effects, including increased sociability, euphoria, and alertness.